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Compound Name: Ethyl mandelate

Cat. No.: B1671685 Get Quote

An In-depth Technical Guide to Ethyl Mandelate

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of ethyl mandelate (CAS No: 774-40-

3), a significant ester of mandelic acid. It details its physicochemical properties, spectroscopic

data, synthesis methodologies, applications in research and drug development, and essential

safety information. This document is intended to be a valuable resource for professionals in the

chemical and pharmaceutical sciences, offering detailed experimental protocols and structured

data presentation to facilitate its use in laboratory and industrial settings.

Introduction
Ethyl mandelate, with the CAS number 774-40-3, is an organic compound that serves as a

crucial intermediate in the synthesis of various pharmaceuticals and fine chemicals.[1] As the

ethyl ester of mandelic acid, it possesses a chiral center, making it a valuable building block in

asymmetric synthesis.[1] Its applications span from being a key component in the production of

active pharmaceutical ingredients (APIs) to its use as a flavoring agent. This guide aims to

provide an in-depth technical resource on ethyl mandelate for researchers and professionals

in drug development.
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A thorough understanding of the physicochemical properties of ethyl mandelate is

fundamental for its application and handling. These properties are summarized in the table

below.

Property Value Reference

CAS Number 774-40-3 [2]

Molecular Formula C₁₀H₁₂O₃ [2]

Molecular Weight 180.20 g/mol [2]

Appearance
Colorless to white solid, semi-

solid, or liquid

Melting Point 24-27 °C

Boiling Point 253-255 °C

Density 1.13 g/cm³ (at 20 °C)

Refractive Index 1.5136 (at 25 °C)

Solubility Soluble in Methanol

Flash Point 93 °C

Storage Temperature Below +30°C

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of ethyl mandelate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (CDCl₃, 400 MHz) δ (ppm): 7.41 (m, 2H, Ar-H), 7.32 (m, 3H, Ar-H), 5.14 (s, 1H, CH-

OH), 4.20 (q, J=7.1 Hz, 2H, OCH₂CH₃), 3.95 (d, J=5.5 Hz, 1H, OH), 1.17 (t, J=7.1 Hz, 3H,

OCH₂CH₃).

Infrared (IR) Spectroscopy
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The IR spectrum of ethyl mandelate exhibits characteristic absorption bands corresponding to

its functional groups. Key peaks include a broad band around 3400-3500 cm⁻¹ for the hydroxyl

(-OH) group, a strong absorption at approximately 1730-1750 cm⁻¹ for the ester carbonyl

(C=O) stretching, and peaks in the 1600-1450 cm⁻¹ region for the aromatic C=C stretching.

Synthesis of Ethyl Mandelate
Ethyl mandelate can be synthesized through several routes, with the most common being the

Fischer esterification of mandelic acid and enzymatic synthesis.

Fischer Esterification
The Fischer esterification is a classic and widely used method for the synthesis of esters from

carboxylic acids and alcohols, catalyzed by a strong acid.

Materials:

Mandelic acid

Absolute ethanol

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate (NaHCO₃) solution

Anhydrous sodium sulfate (Na₂SO₄)

Ethyl acetate

Deionized water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, dissolve mandelic acid in an excess of absolute ethanol (e.g., a 5 to 10-fold molar

excess).
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Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (typically 1-2%

of the mass of mandelic acid) to the solution while stirring.

Reflux: Heat the reaction mixture to reflux and maintain it for 2-4 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up:

After the reaction is complete, cool the mixture to room temperature.

Remove the excess ethanol under reduced pressure using a rotary evaporator.

Dissolve the residue in ethyl acetate.

Carefully wash the organic layer with a saturated sodium bicarbonate solution to neutralize

the sulfuric acid catalyst. Repeat the washing until no more gas evolution is observed.

Wash the organic layer with deionized water and then with brine.

Drying and Purification:

Dry the organic layer over anhydrous sodium sulfate.

Filter off the drying agent.

Evaporate the solvent under reduced pressure to obtain the crude ethyl mandelate.

The crude product can be further purified by vacuum distillation.

Mandelic Acid +
Ethanol (excess) +
H₂SO₄ (catalyst)

Reflux
(2-4 hours)

Work-up:
1. Evaporate excess Ethanol
2. Dissolve in Ethyl Acetate

3. Wash with NaHCO₃

4. Wash with H₂O & Brine

Dry with Na₂SO₄ Vacuum Distillation Pure Ethyl Mandelate

Click to download full resolution via product page

Caption: Fischer esterification workflow for ethyl mandelate synthesis.
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Enzymatic Synthesis
Enzymatic methods offer a green and highly selective alternative for the synthesis of chiral

compounds like ethyl mandelate. Lipases are commonly employed for the kinetic resolution of

racemic mandelic acid or its esters.

Materials:

Racemic ethyl mandelate

Immobilized lipase (e.g., Novozym 435 from Candida antarctica)

Anhydrous organic solvent (e.g., toluene or hexane)

An acyl donor (e.g., vinyl acetate)

Procedure:

Reaction Setup: In a sealed flask, dissolve racemic ethyl mandelate and the acyl donor in

the anhydrous organic solvent.

Enzyme Addition: Add the immobilized lipase to the reaction mixture.

Incubation: Incubate the mixture at a controlled temperature (e.g., 40-50 °C) with constant

shaking or stirring.

Monitoring: Monitor the progress of the reaction by chiral High-Performance Liquid

Chromatography (HPLC) to determine the enantiomeric excess (ee) of the unreacted ester

and the newly formed ester.

Termination and Purification:

Once the desired conversion (typically around 50% for kinetic resolution) is reached, filter

off the immobilized enzyme. The enzyme can often be washed and reused.

Evaporate the solvent from the filtrate under reduced pressure.
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Separate the unreacted ethyl mandelate enantiomer from the acylated product by column

chromatography.

Reactants

Products at ~50% Conversion

(R,S)-Ethyl Mandelate

Immobilized Lipase
(e.g., Novozym 435)

Acyl Donor
(e.g., Vinyl Acetate)

(S)-Ethyl Mandelate
(unreacted) (R)-Acylated Ethyl Mandelate

Chromatographic Separation

(S)-Ethyl Mandelate + (R)-Ethyl Mandelate
(after hydrolysis of the acylated form)

Click to download full resolution via product page

Caption: Pathway for the enzymatic kinetic resolution of ethyl mandelate.

Applications in Drug Development and Research
Ethyl mandelate is a valuable intermediate in the pharmaceutical industry due to its chiral

nature. It serves as a building block for the synthesis of more complex chiral molecules,

including active pharmaceutical ingredients. Its applications include:

Synthesis of Chiral APIs: Used in the synthesis of enantiomerically pure drugs, where one

enantiomer has the desired therapeutic effect while the other may be inactive or cause
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adverse effects.

Asymmetric Synthesis: Employed as a starting material or a chiral auxiliary in various

asymmetric reactions to introduce chirality into a target molecule.

Research Chemical: Utilized in academic and industrial research to explore new synthetic

methodologies and to develop novel compounds with potential biological activity.

Safety and Handling
Ethyl mandelate requires careful handling in a laboratory or industrial setting.

Hazard Identification
GHS Classification: Causes serious eye irritation.

Signal Word: Warning

Hazard Statements: H319: Causes serious eye irritation.

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P280: Wear eye protection/face protection.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.

Toxicological Information
Acute Oral Toxicity: LD50 (Mouse): 3750 mg/kg. The substance is considered to have low

toxicity after a single ingestion.

Handling and Storage
Handling: Avoid contact with eyes, skin, and clothing. Use in a well-ventilated area.
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Storage: Store in a tightly closed container in a dry and well-ventilated place. Store below

+30°C.

Conclusion
Ethyl mandelate is a versatile and important chemical intermediate with significant

applications in the pharmaceutical industry and organic synthesis. This technical guide has

provided a comprehensive overview of its properties, synthesis, applications, and safety. The

detailed experimental protocols and structured data are intended to assist researchers and

drug development professionals in the effective and safe utilization of this compound.
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Caption: Interrelationships of ethyl mandelate's core technical aspects.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/product/b1671685?utm_src=pdf-body-img
https://www.benchchem.com/product/b1671685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1671685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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